Cas no 55559-77-8 (1,2-Butanediol, 4-(6-amino-9H-purin-9-yl)-)

• Product Name: 1,2-Butanediol, 4-(6-amino-9H-purin-9-yl)-
• CAS No: 55559-77-8
• MF: C₉H₁₃N₅O₂
• MW: 223.231820821762
• CID: 351546
• Update Time: 2024-01-28

1,2-Butanediol, 4-(6-amino-9H-purin-9-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Butanediol, 4-(6-amino-9H-purin-9-yl)-

• Inchi： 1S/C9H13N5O2/c10-8-7-9(12-4-11-8)14(5-13-7)2-1-6(16)3-15/h4-6,15-16H,1-3H2,(H2,10,11,12)
• InChI Key： SJTGBHCHRMNUPZ-UHFFFAOYSA-N
• SMILES： C(O)C(O)CCN1C2C(N=C1)=C(N)N=CN=2

Computed Properties

• Exact Mass: 223.10709

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 567.3±60.0 °C(Predicted)
• PSA: 110.08
• pka: 14.12±0.20(Predicted)